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Compound of Interest

Compound Name: C20:1 Ceramide-d7

CAS No.: 2342574-60-9

Cat. No.: B15557075

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ceramides are a class of bioactive sphingolipids that play a crucial role in various cellular

processes, including apoptosis, cell growth, and differentiation.[1] The specific acyl chain length

of ceramides can influence their biological function, making the quantification of individual

ceramide species, such as C20:1 ceramide, essential for understanding their role in health and

disease. This application note provides a detailed protocol for the quantification of C20:1

ceramide in biological samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS), a highly sensitive and specific analytical technique.

Ceramide Signaling Pathway
Ceramides are central signaling molecules that can be generated through the de novo

synthesis pathway or by the hydrolysis of sphingomyelin. They are implicated in various

signaling cascades, most notably in the induction of apoptosis (programmed cell death).

Elevated ceramide levels can activate protein phosphatases and kinases, leading to

downstream effects on cell survival and proliferation.
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Caption: Simplified Ceramide Signaling Pathway Leading to Apoptosis.

Experimental Protocol
This protocol is based on established methods for ceramide quantification by LC-MS/MS.[2]

Sample Preparation (Lipid Extraction)
A modified Bligh and Dyer extraction method is recommended for the extraction of ceramides

from biological matrices such as plasma or tissue homogenates.[3]

Materials:

Chloroform

Methanol

Ultrapure Water

Internal Standard (IS): C17:0 Ceramide solution (100 ng/mL in methanol)

Procedure:

To 100 µL of sample (e.g., plasma), add 375 µL of a chloroform:methanol (1:2, v/v) mixture.

Add a known amount of the C17:0 Ceramide internal standard solution.
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Vortex the mixture for 1 minute.

Add 125 µL of chloroform and vortex for 1 minute.

Add 125 µL of ultrapure water and vortex for 1 minute.

Centrifuge at 2000 x g for 10 minutes to induce phase separation.

Carefully collect the lower organic phase containing the lipids.

Dry the collected organic phase under a gentle stream of nitrogen.

Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of the initial mobile

phase for LC-MS/MS analysis.

Liquid Chromatography
Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Chromatographic Conditions:

Parameter Value

Column
C8 Reverse-Phase Column (e.g., 2.1 x 150
mm, 5 µm)[2]

Mobile Phase A Water with 0.2% Formic Acid[2]

Mobile Phase B
Acetonitrile/Isopropanol (60:40, v/v) with 0.2%

Formic Acid[2]

Flow Rate 0.3 mL/min[2]

Injection Volume 10 µL

Column Temperature 40 °C
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| Gradient | 50% B for 1 min, linear gradient to 100% B over 3 min, hold at 100% B for 12 min,

then re-equilibrate at 50% B for 5 min.[2] |

Mass Spectrometry
Instrumentation:

Triple Quadrupole Mass Spectrometer

Mass Spectrometry Parameters:

Parameter Value

Ionization Mode Electrospray Ionization (ESI), Positive[2]

Capillary Voltage 3.0 kV[2]

Cone Voltage 40 V[2]

Source Temperature 120 °C[2]

Desolvation Temperature 250 °C[2]

Cone Gas Flow 86 L/h[2]

Desolvation Gas Flow 700 L/h[2]

| Collision Gas | Argon[2] |

Multiple Reaction Monitoring (MRM)
The quantification of C20:1 Ceramide is performed using Multiple Reaction Monitoring (MRM)

mode. The characteristic product ion for ceramides containing a d18:1 sphingosine backbone is

m/z 264.[4]

MRM Transitions:
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Analyte Precursor Ion (m/z) Product Ion (m/z)
Collision Energy
(eV)

C20:1 Ceramide 592.5 264.3
~40-50
(optimization
recommended)

| C17:0 Ceramide (IS) | 552.5 | 264.3 | ~40-50 (optimization recommended) |

Note: The precursor ion for C20:1 Ceramide is calculated based on its chemical formula

(C38H73NO2) and the addition of a proton [M+H]+. The collision energy should be optimized

for the specific instrument used.

Experimental Workflow
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Caption: LC-MS/MS Workflow for C20:1 Ceramide Quantification.
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Data Presentation
Quantitative Data Summary
The following table presents hypothetical quantitative data for C20:1 Ceramide in human

plasma from healthy controls and a hypothetical disease cohort. Actual concentrations will vary

depending on the sample type and conditions.

Sample Group N
C20:1 Ceramide
(ng/mL)

Standard Deviation
(ng/mL)

Healthy Control 50 15.2 4.5

Disease Cohort 50 28.9 8.1

Mass Spectrometry Parameters Summary
This table summarizes the key mass spectrometry parameters for the quantification of C20:1

Ceramide.

Parameter C20:1 Ceramide C17:0 Ceramide (IS)

Precursor Ion (m/z) 592.5 552.5

Product Ion (m/z) 264.3 264.3

Dwell Time (ms) 100 100

Cone Voltage (V) 40 40

Collision Energy (eV) 45 42

Note: Cone voltage and collision energy should be optimized for the specific instrument and

compound.

Conclusion
This application note provides a comprehensive and detailed protocol for the quantification of

C20:1 Ceramide using LC-MS/MS. The described method, including sample preparation,

chromatographic separation, and mass spectrometric detection, offers a robust and sensitive
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approach for researchers in various fields. The accurate measurement of C20:1 Ceramide can

provide valuable insights into its role in cellular signaling and its potential as a biomarker in

disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
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